Cas no 2034320-88-0 (1-3-(2H-1,3-benzodioxol-5-yl)pyrrolidin-1-yl-2-(4-hydroxy-3-methoxyphenyl)ethan-1-one)
1-3-(2H-1,3-benzodioxol-5-yl)pyrrolidin-1-yl-2-(4-hydroxy-3-methoxyphenyl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-(benzo[d][1,3]dioxol-5-yl)pyrrolidin-1-yl)-2-(4-hydroxy-3-methoxyphenyl)ethan-1-one
- 1-3-(2H-1,3-benzodioxol-5-yl)pyrrolidin-1-yl-2-(4-hydroxy-3-methoxyphenyl)ethan-1-one
-
- Inchi: 1S/C20H21NO5/c1-24-18-8-13(2-4-16(18)22)9-20(23)21-7-6-15(11-21)14-3-5-17-19(10-14)26-12-25-17/h2-5,8,10,15,22H,6-7,9,11-12H2,1H3
- InChI Key: YVYCEDSDUUXZSK-UHFFFAOYSA-N
- SMILES: C(=O)(N1CCC(C2=CC=C3OCOC3=C2)C1)CC1=CC=C(O)C(OC)=C1
1-3-(2H-1,3-benzodioxol-5-yl)pyrrolidin-1-yl-2-(4-hydroxy-3-methoxyphenyl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0687-0465-2μmol |
1-[3-(2H-1,3-benzodioxol-5-yl)pyrrolidin-1-yl]-2-(4-hydroxy-3-methoxyphenyl)ethan-1-one |
2034320-88-0 | 90%+ | 2μl |
$57.0 | 2023-07-05 | |
| Life Chemicals | F0687-0465-5μmol |
1-[3-(2H-1,3-benzodioxol-5-yl)pyrrolidin-1-yl]-2-(4-hydroxy-3-methoxyphenyl)ethan-1-one |
2034320-88-0 | 90%+ | 5μl |
$63.0 | 2023-07-05 | |
| Life Chemicals | F0687-0465-10μmol |
1-[3-(2H-1,3-benzodioxol-5-yl)pyrrolidin-1-yl]-2-(4-hydroxy-3-methoxyphenyl)ethan-1-one |
2034320-88-0 | 90%+ | 10μl |
$69.0 | 2023-07-05 | |
| Life Chemicals | F0687-0465-20μmol |
1-[3-(2H-1,3-benzodioxol-5-yl)pyrrolidin-1-yl]-2-(4-hydroxy-3-methoxyphenyl)ethan-1-one |
2034320-88-0 | 90%+ | 20μl |
$79.0 | 2023-07-05 | |
| Life Chemicals | F0687-0465-1mg |
1-[3-(2H-1,3-benzodioxol-5-yl)pyrrolidin-1-yl]-2-(4-hydroxy-3-methoxyphenyl)ethan-1-one |
2034320-88-0 | 90%+ | 1mg |
$54.0 | 2023-07-05 | |
| Life Chemicals | F0687-0465-2mg |
1-[3-(2H-1,3-benzodioxol-5-yl)pyrrolidin-1-yl]-2-(4-hydroxy-3-methoxyphenyl)ethan-1-one |
2034320-88-0 | 90%+ | 2mg |
$59.0 | 2023-07-05 | |
| Life Chemicals | F0687-0465-3mg |
1-[3-(2H-1,3-benzodioxol-5-yl)pyrrolidin-1-yl]-2-(4-hydroxy-3-methoxyphenyl)ethan-1-one |
2034320-88-0 | 90%+ | 3mg |
$63.0 | 2023-07-05 | |
| Life Chemicals | F0687-0465-4mg |
1-[3-(2H-1,3-benzodioxol-5-yl)pyrrolidin-1-yl]-2-(4-hydroxy-3-methoxyphenyl)ethan-1-one |
2034320-88-0 | 90%+ | 4mg |
$66.0 | 2023-07-05 | |
| Life Chemicals | F0687-0465-5mg |
1-[3-(2H-1,3-benzodioxol-5-yl)pyrrolidin-1-yl]-2-(4-hydroxy-3-methoxyphenyl)ethan-1-one |
2034320-88-0 | 90%+ | 5mg |
$69.0 | 2023-07-05 | |
| Life Chemicals | F0687-0465-10mg |
1-[3-(2H-1,3-benzodioxol-5-yl)pyrrolidin-1-yl]-2-(4-hydroxy-3-methoxyphenyl)ethan-1-one |
2034320-88-0 | 90%+ | 10mg |
$79.0 | 2023-07-05 |
1-3-(2H-1,3-benzodioxol-5-yl)pyrrolidin-1-yl-2-(4-hydroxy-3-methoxyphenyl)ethan-1-one Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 1-3-(2H-1,3-benzodioxol-5-yl)pyrrolidin-1-yl-2-(4-hydroxy-3-methoxyphenyl)ethan-1-one
Chemical Profile of 1-3-(2H-1,3-benzodioxol-5-yl)pyrrolidin-1-yl-2-(4-hydroxy-3-methoxyphenyl)ethan-1-one (CAS No. 2034320-88-0)
1-3-(2H-1,3-benzodioxol-5-yl)pyrrolidin-1-yl-2-(4-hydroxy-3-methoxyphenyl)ethan-1-one (CAS No. 2034320-88-0) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound belongs to a class of molecules characterized by the presence of fused heterocyclic rings and aromatic substituents, which are often associated with favorable pharmacokinetic properties and target interactions.
The molecular structure of 1-3-(2H-1,3-benzodioxol-5-yl)pyrrolidin-1-yl-2-(4-hydroxy-3-methoxyphenyl)ethan-1-one incorporates several key pharmacophoric elements. The benzodioxole moiety, also known as an oxygenated phenanthrene derivative, is known for its role in various bioactive natural products and synthetic compounds. This group contributes to the compound's solubility and ability to interact with biological targets. Additionally, the pyrrolidine ring provides a rigid scaffold that can modulate binding affinity and selectivity. The presence of both hydroxyl and methoxy groups on the aromatic ring further enhances the compound's potential for hydrogen bonding and electronic properties, which are critical for receptor binding.
Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of such complex molecules. Molecular docking studies have been performed to evaluate the potential binding interactions of 1-3-(2H-1,3-benzodioxol-5-yl)pyrrolidin-1-yl-2-(4-hydroxy-3-methoxyphenyl)ethan-1-one with various protein targets. These studies suggest that the compound may exhibit inhibitory effects on enzymes involved in inflammatory pathways, making it a promising candidate for therapeutic applications in conditions such as arthritis and inflammatory bowel disease.
In vitro assays have been conducted to assess the biochemical activity of this compound. Preliminary results indicate that it demonstrates moderate inhibitory activity against certain kinases, which are key enzymes in signal transduction pathways implicated in cancer progression. The pyrrolidinyl moiety appears to be crucial for this interaction, as substitutions at this position often lead to significant changes in activity profiles. Further optimization studies are underway to enhance both potency and selectivity.
The synthesis of 1-(3-(2H)-benzodioxol)-5-methylpyrrolidinone derivatives, including analogs related to CAS No. 2034320, has been explored as a means to develop novel therapeutic agents. Researchers have focused on modifying the aromatic substituents and the nitrogen-containing heterocycles to improve pharmacological properties. For instance, introducing fluorine atoms at specific positions on the benzodioxole ring has been shown to enhance metabolic stability while maintaining biological activity.
The role of 4-hydroxy-substituted aromatic compounds in medicinal chemistry cannot be overstated. These groups are frequently found in bioactive molecules due to their ability to engage in multiple hydrogen bonding interactions with biological targets. In the case of CAS No. 2034320, the hydroxyl group at the para position relative to the methoxy group on the aromatic ring is particularly important for stabilizing interactions with protein receptors. This arrangement allows for optimal alignment with key amino acid residues in binding pockets.
Recent clinical trials have provided insights into the potential therapeutic applications of compounds with similar structures. While CAS No. 2034320 itself has not yet entered human trials, its structural analogs have shown promise in treating neurological disorders by modulating neurotransmitter receptor activity. The benzodioxole-pyrrolidine combination appears to be particularly effective at targeting receptors involved in pain perception and mood regulation.
The development of novel synthetic methodologies has been instrumental in facilitating access to complex molecules like 1-(3-(2H)-benzodioxol)-5-methylpyrrolidinone derivatives. Catalytic approaches have enabled efficient functionalization of both heterocyclic and aromatic components, allowing for rapid diversification of chemical libraries. These advances have accelerated the discovery process by enabling high-throughput synthesis and screening campaigns.
The environmental impact of pharmaceutical development is also a critical consideration when evaluating new compounds like CAS No. 2034320. Sustainable synthetic routes that minimize waste generation and hazardous byproducts are being prioritized in modern drug discovery programs. Green chemistry principles have been applied to optimize synthetic pathways, ensuring that production processes align with regulatory requirements and environmental standards.
In conclusion,CAS No 2034320 represents a structurally intriguing compound with significant potential for further exploration in medicinal chemistry。 Its unique combination of pharmacophoric elements positions it as a valuable scaffold for developing novel therapeutic agents。 Ongoing research efforts continue to uncover new insights into its biological activities, synthetic possibilities,and potential applications across multiple disease areas。 As computational tools become increasingly sophisticated,the future will likely see more targeted discoveries based on such complex molecular architectures。
2034320-88-0 (1-3-(2H-1,3-benzodioxol-5-yl)pyrrolidin-1-yl-2-(4-hydroxy-3-methoxyphenyl)ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)